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Abstract
This document provides a comprehensive protocol for assessing the cytotoxicity of the novel

compound, Cyclo-C, using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide

(MTT) assay. This guide is designed for researchers in cell biology, pharmacology, and drug

development. It details the underlying principles of the assay, offers a step-by-step

experimental workflow, and provides guidance on data analysis and interpretation.

Furthermore, it explores a potential mechanism of action for Cyclo-C, illustrating how it may

induce apoptosis, thereby providing a deeper biological context for the cytotoxicity data

obtained.

Introduction: The Imperative of Cytotoxicity Testing
The evaluation of a compound's effect on cell viability is a fundamental step in drug discovery

and toxicology.[1][2] The MTT assay is a widely adopted, reliable, and quantitative colorimetric

method for measuring cellular metabolic activity, which serves as an indicator of cell viability,

proliferation, and cytotoxicity.[3][4] The assay's simplicity and suitability for high-throughput
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screening make it an indispensable tool for assessing the potential of therapeutic compounds

like Cyclo-C.[5]

Principle of the MTT Assay
The core of the MTT assay lies in the enzymatic conversion of a yellow tetrazolium salt into a

purple formazan product by living cells.[3]

The Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is a cell-

permeable compound.[6]

The Conversion: In viable, metabolically active cells, mitochondrial NAD(P)H-dependent

oxidoreductase enzymes reduce the MTT tetrazolium ring, cleaving it to form insoluble,

purple formazan crystals.[3][7]

The Readout: These formazan crystals are retained within the cell. The addition of a

solubilizing agent dissolves the crystals, resulting in a colored solution. The intensity of this

purple color, measured spectrophotometrically, is directly proportional to the number of

metabolically active (and therefore viable) cells.[2][6] Dead cells lack the necessary

enzymatic activity and thus do not produce the colored product.[6]

This principle allows for the quantification of cell death induced by a cytotoxic compound like

Cyclo-C. A decrease in the purple signal from treated cells compared to untreated controls

indicates a reduction in cell viability.

Visualizing the MTT Assay Principle
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Caption: The enzymatic conversion of MTT to formazan in viable cells.

Experimental Protocol: Assessing Cyclo-C
Cytotoxicity
This protocol is a self-validating system, incorporating essential controls to ensure data

integrity.
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Materials and Reagents
Reagent/Material Specifications

Cell Line
Appropriate for the research question (e.g., HT-

29, Caco-2)[8][9]

Complete Culture Medium
e.g., DMEM with 10% FBS, 1% Penicillin-

Streptomycin

Cyclo-C
Stock solution of known concentration (e.g., in

DMSO)

MTT Reagent
5 mg/mL in sterile Phosphate-Buffered Saline

(PBS)

Solubilization Solution DMSO or 10% SDS in 0.01 M HCl

96-well flat-bottom plates Tissue-culture treated, sterile

CO₂ Incubator 37°C, 5% CO₂

Multichannel Pipettor

Inverted Microscope

Microplate Spectrophotometer
Capable of reading absorbance at 570 nm and

630 nm

Reagent Preparation
MTT Stock Solution (5 mg/mL): Dissolve MTT powder in sterile PBS. Vortex to mix

thoroughly. Filter-sterilize the solution using a 0.22 µm filter. Store at 4°C, protected from

light. Discard if the solution appears blue-green.[10]

Cyclo-C Working Solutions: Prepare serial dilutions of Cyclo-C from the stock solution using

a serum-free or low-serum culture medium. The final concentration of the vehicle (e.g.,

DMSO) should be consistent across all wells and typically ≤0.5% to avoid vehicle-induced

toxicity.[2]

Step-by-Step Experimental Workflow
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Day 1: Cell Seeding

Harvest and Count Cells: Use cells that are in the logarithmic phase of growth. Harvest cells

(e.g., by trypsinization for adherent cells) and perform a cell count (e.g., using a

hemocytometer and trypan blue).

Optimize Seeding Density: The optimal number of cells per well is crucial and must be

determined empirically for each cell line. The goal is to have cells that are still proliferating

exponentially at the end of the assay. A typical starting range is 1,000 to 100,000 cells per

well.[11] The absorbance values for untreated cells should fall within the linear range of the

assay, ideally between 0.75 and 1.25.[11][12]

Plate the Cells: Seed the determined number of cells in 100 µL of complete culture medium

into each well of a 96-well plate.

Incubate: Incubate the plate for 12-24 hours at 37°C in a 5% CO₂ incubator to allow cells to

attach and recover.[11]

Day 2: Treatment with Cyclo-C

Prepare Plate Layout: Design the plate to include all necessary controls in triplicate.

Test Wells: Cells treated with serial dilutions of Cyclo-C.

Untreated Control: Cells treated with culture medium only. Represents 100% viability.

Vehicle Control: Cells treated with the highest concentration of the vehicle (e.g., DMSO)

used to dilute Cyclo-C.

Blank Wells: Culture medium only (no cells). Used to subtract background absorbance.[11]

Treat Cells: Carefully remove the old medium. Add 100 µL of the appropriate Cyclo-C

dilutions or control solutions to the designated wells.

Incubate: Return the plate to the incubator for the desired exposure time (e.g., 24, 48, or 72

hours), depending on the experimental design.

Day 3/4/5: MTT Addition and Measurement
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Add MTT Reagent: Following the treatment period, add 10 µL of the 5 mg/mL MTT reagent

to each well (for a final concentration of 0.5 mg/mL).[3]

Incubate: Incubate the plate for 2 to 4 hours at 37°C.[11] During this time, viable cells will

metabolize the MTT, and purple formazan crystals will become visible under a microscope.

[11]

Solubilize Formazan:

For Adherent Cells: Carefully aspirate the medium from each well without disturbing the

formazan crystals or the cell layer.[1] Add 100 µL of solubilization solution (e.g., DMSO) to

each well.[13]

For Suspension Cells: Centrifuge the plate to pellet the cells, then carefully remove the

supernatant before adding the solubilization solution.[14]

Dissolve Crystals: Place the plate on an orbital shaker for 15 minutes in the dark to ensure

complete solubilization of the formazan crystals.[1][15]

Measure Absorbance: Read the absorbance at 570 nm using a microplate reader. It is

recommended to also measure absorbance at a reference wavelength of 630 nm or 690 nm

to correct for background signals from cell debris and fingerprints.[1]

Visualizing the Experimental Workflow
Caption: A summary of the MTT assay workflow over several days.

Data Analysis and Interpretation
Correct for Background: Subtract the average absorbance of the blank wells from all other

readings.[1]

Corrected Absorbance = Absorbance (570 nm) - Absorbance (630 nm)

Calculate Percent Viability: Express the viability of treated cells as a percentage relative to

the untreated or vehicle control.
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% Viability = (Corrected Absorbance of Treated Cells / Corrected Absorbance of Control

Cells) x 100

Determine the IC₅₀ Value: The half-maximal inhibitory concentration (IC₅₀) is the

concentration of Cyclo-C that reduces cell viability by 50%.

Plot a dose-response curve with % Viability on the Y-axis versus the log of the Cyclo-C

concentration on the X-axis.

Use non-linear regression analysis (e.g., a four-parameter logistic model) to fit the curve

and calculate the IC₅₀. Software such as GraphPad Prism is highly recommended for this

analysis.[16][17]

Parameter Description

% Viability

The percentage of living, metabolically active

cells remaining after treatment compared to an

untreated control.

IC₅₀

The concentration of a drug that is required for

50% inhibition in vitro. A lower IC₅₀ value

indicates a more potent compound.

Dose-Response Curve

A graph illustrating the relationship between the

concentration of a drug and the magnitude of its

effect on the cell population.

Troubleshooting Common Issues
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Problem Potential Cause(s) Recommended Solution(s)

High Background Absorbance

- Medium contaminated with

bacteria/yeast.[10][11]- Phenol

red or other reducing agents in

medium.[1][14]

- Use sterile technique; check

medium before use.- Use

phenol red-free medium during

MTT incubation.

Low Absorbance Readings

- Cell number per well is too

low.- Insufficient incubation

time with MTT or solubilizer.

[11]

- Optimize cell seeding

density.- Increase incubation

time; ensure all formazan is

dissolved.

High Variability Between

Replicates

- Inaccurate pipetting.- Uneven

cell seeding.[12]

- Calibrate pipettes; use a

multichannel pipettor.- Ensure

cell suspension is

homogenous before and

during plating.

Compound Interference

- Cyclo-C may be colored or

have reducing properties that

interact with MTT.[12][14]

- Run controls with Cyclo-C in

cell-free medium to measure

its intrinsic absorbance or

reducing activity.[12]

Illustrative Mechanism of Action: Cyclo-C Induced
Apoptosis
While the MTT assay quantifies the outcome of cytotoxicity, understanding the underlying

mechanism provides crucial insight. Many cytotoxic agents, including some cyclic peptides,

exert their effects by inducing apoptosis (programmed cell death).[18][19][20] A plausible

pathway for Cyclo-C involves the intrinsic, or mitochondrial, pathway of apoptosis.

Apoptotic Stimulus: Cyclo-C enters the cell and acts as a stress signal, leading to the

activation of pro-apoptotic proteins.

Mitochondrial Permeability: This signal causes the mitochondrial outer membrane to become

permeable, leading to the release of cytochrome c into the cytoplasm.[21][22]
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Apoptosome Formation: In the cytoplasm, cytochrome c binds to Apaf-1 (Apoptotic protease-

activating factor 1), which then recruits and activates an initiator caspase, Caspase-9.

Caspase Cascade: Activated Caspase-9 cleaves and activates effector caspases, most

notably Caspase-3.[23]

Execution Phase: Caspase-3 is the primary executioner caspase. It cleaves a multitude of

cellular substrates, including PARP (Poly (ADP-ribose) polymerase), leading to the

systematic dismantling of the cell, DNA fragmentation, and ultimately, cell death.[18][24]

This cascade results in a loss of mitochondrial function and cell viability, which is detected by

the MTT assay as a decrease in formazan production.

Visualizing the Apoptotic Pathway
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Caption: A potential apoptotic pathway initiated by Cyclo-C.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/product/b1249854/docs?utm_src=pdf-body-img#measuring-the-cytotoxic-effects-of-cyclo-c-using-the-mtt-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay

Guidance Manual. [Link]

Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods. [Link]

Creative Diagnostics. The MTT Assay: A Valuable Tool for Measuring Cell Viability. [Link]

Wikipedia. MTT assay. [Link]

CLYTE Technologies. (2025, December 24). MTT Assay Protocol: Guide to Measuring Cell

Viability & Proliferation. [Link]

ResearchGate. (2025, June 15). MTT Proliferation Assay Protocol. [Link]

YouTube. (2023, December 16). How to Analyse MTT/MTS Assay Data and IC50 using

Excel. [Link]

ResearchGate. (2024, June 2). What is the correct method to calculate the IC50 value for

the MTT assay?[Link]

ResearchGate. (2015, August 19). How can I calculate IC50 from mtt results?[Link]

ResearchGate. Caspase-3 activation and induction of PARP cleavage by cyclic dipeptide

Cyclo(Phe-Pro) in HT-29 cells. [Link]

National Center for Biotechnology Information. Cytochrome c-Dependent Activation of

Caspase-3 by Tumor Necrosis Factor Requires Induction of the Mitochondrial Permeability

Transition. [Link]

YouTube. (2025, July 6). Complete MTT Assay Analysis | How to Calculate IC50, % Cell

Viability, Dose-response curve | Prism. [Link]

ResearchGate. (2015, June 29). Why is my MTT Assay not turning Purple?[Link]

National Center for Biotechnology Information. The effects of cyclophosphamide on in vitro

cytotoxic responses to a syngeneic tumour. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://experiments.springernature.com/search?query=Cytotoxicity%20MTT%20Assay
https://www.creative-diagnostics.com/blog/the-mtt-assay-a-valuable-tool-for-measuring-cell-viability/
https://en.wikipedia.org/wiki/MTT_assay
https://clytetec.com/mtt-assay-protocol/
https://www.researchgate.net/publication/303322533_MTT_Proliferation_Assay_Protocol
https://www.youtube.com/watch?v=G4vF0j4oAv4
https://www.researchgate.net/post/What_is_the_correct_method_to_calculate_the_IC50_value_for_the_MTT_assay
https://www.researchgate.net/post/How_can_I_calculate_IC50_from_mtt_results
https://www.researchgate.net/publication/7376721_Caspase-3_activation_and_induction_of_PARP_cleavage_by_cyclic_dipeptide_CycloPhe-Pro_in_HT-29_cells
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1858544/
https://www.youtube.com/watch?v=84Y-2m4-Qj0
https://www.researchgate.net/post/Why_is_my_MTT_Assay_not_turning_Purple
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1537989/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubMed. (2005, November 15). Caspase-3 activation and induction of PARP cleavage by

cyclic dipeptide cyclo(Phe-Pro) in HT-29 cells. [Link]

National Center for Biotechnology Information. (2015, November 11). Evaluation of the

Cytotoxicity of α-Cyclodextrin Derivatives on the Caco-2 Cell Line and Human Erythrocytes.

[Link]

National Center for Biotechnology Information. Investigation of Cytotoxicity and Cell Uptake

of Cationic Beta-Cyclodextrins as Valid Tools in Nasal Delivery. [Link]

PubMed. (2011, February 15). Protective effect of cyclo(his-pro) on streptozotocin-induced

cytotoxicity and apoptosis in vitro. [Link]

ASH Publications. (2006, June 1). Cytochrome c–related caspase-3 activation determines

treatment response and relapse in childhood precursor B-cell ALL. [Link]

Wikipedia. Caspase 3. [Link]

ResearchGate. (2025, October 16). Cytotoxicity and Pro-Apoptotic Activity of 2,2´-Bis[4,5-

bis(4-hydroxybenzyl)-2-(4-hydroxyphenyl)cyclopent-4-en-1,3-dione], a Phenolic

Cyclopentenedione Isolated from the Cyanobacterium Strain Nostoc sp. str. Lukešová 27/97.

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. MTT assay protocol | Abcam [abcam.com]

2. creative-diagnostics.com [creative-diagnostics.com]

3. merckmillipore.com [merckmillipore.com]

4. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments
[experiments.springernature.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/16288092/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6273943/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7023157/
https://pubmed.ncbi.nlm.nih.gov/21364307/
https://ashpublications.org/blood/article/107/11/4477/92482/Cytochrome-c-related-caspase-3-activation
https://en.wikipedia.org/wiki/Caspase_3
https://www.researchgate.net/publication/51105459_Cytotoxicity_and_Pro-Apoptotic_Activity_of_2'2-Bis45-bis4-hydroxybenzyl-2-4-hydroxyphenylcyclopent-4-en-13-dione_a_Phenolic_Cyclopentenedione_Isolated_from_the_Cyanobacterium_Strain_Nostoc_sp_str_Lukesova_2797
https://www.benchchem.com/product/b1249854?utm_src=pdf-custom-synthesis#bc-rfq
https://www.abcam.com/en-us/technical-resources/protocols/mtt-assay
https://www.creative-diagnostics.com/the-mtt-assay-a-valuable-tool-for-measuring-cell-viability.htm
https://www.merckmillipore.com/AF/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/cell-counting-and-health-analysis/cell-proliferation-kit-i-mtt
https://experiments.springernature.com/techniques/cytotoxicity-mtt-assay
https://experiments.springernature.com/techniques/cytotoxicity-mtt-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

6. What is the principle of MTT assays? | AAT Bioquest [aatbio.com]

7. MTT assay - Wikipedia [en.wikipedia.org]

8. Evaluation of the Cytotoxicity of α-Cyclodextrin Derivatives on the Caco-2 Cell Line and
Human Erythrocytes - PMC [pmc.ncbi.nlm.nih.gov]

9. Investigation of Cytotoxicity and Cell Uptake of Cationic Beta-Cyclodextrins as Valid Tools
in Nasal Delivery - PMC [pmc.ncbi.nlm.nih.gov]

10. resources.rndsystems.com [resources.rndsystems.com]

11. atcc.org [atcc.org]

12. pdf.benchchem.com [pdf.benchchem.com]

13. researchgate.net [researchgate.net]

14. MTT assay overview | Abcam [abcam.com]

15. researchgate.net [researchgate.net]

16. researchgate.net [researchgate.net]

17. researchgate.net [researchgate.net]

18. researchgate.net [researchgate.net]

19. Caspase-3 activation and induction of PARP cleavage by cyclic dipeptide cyclo(Phe-Pro)
in HT-29 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

20. researchgate.net [researchgate.net]

21. Cytochrome c-Dependent Activation of Caspase-3 by Tumor Necrosis Factor Requires
Induction of the Mitochondrial Permeability Transition - PMC [pmc.ncbi.nlm.nih.gov]

22. ashpublications.org [ashpublications.org]

23. Caspase 3 - Wikipedia [en.wikipedia.org]

24. Protective effect of cyclo(his-pro) on streptozotocin-induced cytotoxicity and apoptosis in
vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Measuring the Cytotoxic Effects of Cyclo-C using the
MTT Assay]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1249854/docs#measuring-the-cytotoxic-effects-of-
cyclo-c-using-the-mtt-assay]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 14 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.aatbio.com/resources/faq-frequently-asked-questions/what-is-the-principle-of-mtt-assays
https://en.wikipedia.org/wiki/MTT_assay
https://pmc.ncbi.nlm.nih.gov/articles/PMC6332255/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6332255/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7407921/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7407921/
https://resources.rndsystems.com/pdfs/datasheets/ta5355.pdf
https://www.atcc.org/-/media/product-assets/documents/instruction-sheets/multicomponent-products/mtt-cell-proliferation-assay.pdf?rev=b028c9a0390841afa2b4599e604e9839
https://pdf.benchchem.com/1650/Technical_Support_Center_Troubleshooting_Inconsistent_Results_in_MTT_Assay_for_Compound_X.pdf
https://www.researchgate.net/post/Why-is-my-MTT-Assay-not-turning-Purple
https://www.abcam.com/en-us/knowledge-center/cell-biology/mtt-assay
https://www.researchgate.net/profile/Nasrin-Ghassemi-Barghi/post/How-MTT-dye-is-used-in-assaying-cell-metabolic-activity-cell-culture-Can-anyone-give-me-the-protocol-for-this-particular-assay/attachment/5c482ef5cfe4a781a579241e/AS%3A718161636773888%401548234485381/download/MTT+Proliferation+Assay+Protocol.pdf
https://www.researchgate.net/post/What_is_the_correct_method_to_calculate_the_IC50_value_for_the_MTT_assay
https://www.researchgate.net/post/How-can-I-calculate-IC50-from-mtt-results
https://www.researchgate.net/publication/7460165_Caspase-3_activation_and_induction_of_PARP_cleavage_by_cyclic_dipeptide_CycloPhe-Pro_in_HT-29_cells
https://pubmed.ncbi.nlm.nih.gov/16309216/
https://pubmed.ncbi.nlm.nih.gov/16309216/
https://www.researchgate.net/publication/236004166_Cytotoxicity_and_Pro-Apoptotic_Activity_of_22-Bis45-bis4-hydroxybenzyl-2-4-hydroxyphenylcyclopent-4-en-13-dione_a_Phenolic_Cyclopentenedione_Isolated_from_the_Cyanobacterium_Strain_Nostoc_sp_str_Lukes
https://pmc.ncbi.nlm.nih.gov/articles/PMC1850093/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1850093/
https://ashpublications.org/blood/article/107/11/4524/22023/Cytochrome-c-related-caspase-3-activation
https://en.wikipedia.org/wiki/Caspase_3
https://pubmed.ncbi.nlm.nih.gov/21364307/
https://pubmed.ncbi.nlm.nih.gov/21364307/
https://www.benchchem.com/product/b1249854/docs#measuring-the-cytotoxic-effects-of-cyclo-c-using-the-mtt-assay
https://www.benchchem.com/product/b1249854/docs#measuring-the-cytotoxic-effects-of-cyclo-c-using-the-mtt-assay
https://www.benchchem.com/product/b1249854/docs#measuring-the-cytotoxic-effects-of-cyclo-c-using-the-mtt-assay
https://www.benchchem.com/product/b1249854/docs#measuring-the-cytotoxic-effects-of-cyclo-c-using-the-mtt-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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